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Compound of Interest

Compound Name: (3-Aminopropyl)glycine

Cat. No.: B3179748

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of laboratory chemicals is paramount. This guide provides essential, step-
by-step procedures for the proper disposal of (3-Aminopropyl)glycine, a glycine derivative.

(3-Aminopropyl)glycine is classified as a non-hazardous substance according to the Globally
Harmonized System (GHS) of Classification and Labelling of Chemicals. However, it is crucial
to handle all laboratory chemicals with care and to adhere to institutional and local regulations
for waste disposal.

Safety and Handling Precautions

Before beginning any disposal procedure, ensure you are wearing the appropriate Personal
Protective Equipment (PPE), including a lab coat, safety glasses, and gloves. Work in a well-
ventilated area. In case of a spill, avoid dust formation, collect the material, and place it in a
suitable container for disposal.

Disposal Procedures for (3-Aminopropyl)glycine

The recommended disposal method for (3-Aminopropyl)glycine depends on its physical state
(solid or aqueous solution) and any potential contamination with hazardous materials.

Step 1: Waste Identification and Segregation
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e Uncontaminated (3-Aminopropyl)glycine: If the compound is in its pure form (solid or
dissolved in a non-hazardous solvent like water) and has not been mixed with any
hazardous chemicals, it can be treated as non-hazardous waste.

o Contaminated (3-Aminopropyl)glycine: If the compound has been mixed with or is
contaminated by a hazardous substance, it must be treated as hazardous waste. The
disposal protocol for the hazardous component takes precedence. Always segregate
hazardous waste from non-hazardous waste to prevent cross-contamination and ensure
proper disposal.

Step 2: Disposal of Solid, Non-Hazardous (3-Aminopropyl)glycine

» Containerization: Place the solid (3-Aminopropyl)glycine waste into a clearly labeled,
sealed container. Original containers are preferred. Do not mix with other waste streams.

e Labeling: Label the container clearly as "(3-Aminopropyl)glycine" or "Non-Hazardous
Chemical Waste."

e Institutional Guidelines: Consult your institution's Environmental Health and Safety (EHS)
office for their specific procedures for disposing of non-hazardous solid chemical waste.
Some institutions may allow for disposal in the regular trash, while others may require it to be
collected by their chemical waste team.

Step 3: Disposal of Aqueous, Non-Hazardous (3-Aminopropyl)glycine Solutions
For small quantities of dilute, non-hazardous aqueous solutions of (3-Aminopropyl)glycine:

o Neutralization (if necessary): Check the pH of the solution. While (3-Aminopropyl)glycine is
not expected to be highly acidic or basic, it is good practice to ensure the pH is within a
neutral range (typically 6-8) before drain disposal.

 Dilution: Dilute the solution with a copious amount of water (at least 20 times the volume of
the solution).

» Drain Disposal: Pour the diluted solution down the sanitary sewer, followed by flushing with
additional water.
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» Regulatory Compliance: Always confirm with your local and institutional regulations that drain

disposal of non-hazardous amino acid solutions is permitted.

Summary of Key Information

Property Information Source
Chemical Name (3-Aminopropyl)glycine PubChem
CAS Number 2875-41-4 Sigma-Aldrich
o Not a hazardous substance or ) )
GHS Hazard Classification ] Sigma-Aldrich
mixture
Primary Disposal Route Non-Hazardous Waste Stream  General Lab Safety

) Lab coat, safety glasses,
PPE Requirement
gloves

General Lab Safety

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of (3-

Aminopropyl)glycine.
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Disposal Workflow for (3-Aminopropyl)glycine

Start: (3-Aminopropyl)glycine Waste

Is the waste contaminated
with hazardous material?

Is the waste solid?

Treat as Hazardous Waste.
Follow institutional protocols for
hazardous waste disposal.

For small, dilute quantities:
Neutralize pH if necessary,
dilute with copious water,
and dispose down the drain
(per local regulations).

Containerize, label as
'Non-Hazardous Waste',

and consult EHS for pickup
or approved trash disposal.

End of Disposal Process

Click to download full resolution via product page
Caption: Decision workflow for the proper disposal of (3-Aminopropyl)glycine.

¢ To cite this document: BenchChem. [Proper Disposal of (3-Aminopropyl)glycine: A Step-by-
Step Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b3179748#3-aminopropyl-glycine-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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